Cas no 120723-06-0 (methyl 1H-1,2,3-benzotriazole-4-carboxylate)

methyl 1H-1,2,3-benzotriazole-4-carboxylate structure
120723-06-0 structure
Product name:methyl 1H-1,2,3-benzotriazole-4-carboxylate
CAS No:120723-06-0
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD09749676
CID:104930
PubChem ID:14534406

methyl 1H-1,2,3-benzotriazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole-7-carboxylicacid, methyl ester
    • 1H-BENZOTRIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
    • methyl 1H-1,2,3-benzotriazole-7-carboxylate
    • methyl 2H-benzotriazole-4-carboxylate
    • 3H-benzotriazole-4-carboxylic acid methyl ester
    • methyl 1H-1,2,3-benzotriazole-4-carboxylate
    • 1H-Benzotriazolecarboxylic acid, methyl ester
    • DSQFYUWSAZEJBL-UHFFFAOYSA-N
    • F74994
    • AKOS005254830
    • EN300-219465
    • DTXSID00561383
    • 120723-06-0
    • Methyl 1H-benzo[d][1,2,3]triazole-7-carboxylate
    • SCHEMBL717583
    • Methyl1H-benzo[d][1,2,3]triazole-7-carboxylate
    • Methyl 1H-benzo[d][1,2,3]triazole-4-carboxylate
    • 4-carbomethoxybenzotriazole
    • MFCD09749676
    • MDL: MFCD09749676
    • Inchi: InChI=1S/C8H7N3O2/c1-13-8(12)5-3-2-4-6-7(5)10-11-9-6/h2-4H,1H3,(H,9,10,11)
    • InChI Key: DSQFYUWSAZEJBL-UHFFFAOYSA-N
    • SMILES: COC(C1=CC=CC2=NNN=C12)=O

Computed Properties

  • Exact Mass: 177.05400
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 413.6±18.0 °C at 760 mmHg
  • Flash Point: 203.9±21.2 °C
  • Refractive Index: 1.658
  • PSA: 67.87000
  • LogP: 0.74450
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

methyl 1H-1,2,3-benzotriazole-4-carboxylate Security Information

methyl 1H-1,2,3-benzotriazole-4-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-219465-0.1g
methyl 1H-1,2,3-benzotriazole-4-carboxylate
120723-06-0 95%
0.1g
$91.0 2023-09-16
Enamine
EN300-219465-5.0g
methyl 1H-1,2,3-benzotriazole-4-carboxylate
120723-06-0 95%
5g
$1159.0 2023-05-31
Ambeed
A406467-250mg
Methyl 1H-benzo[d][1,2,3]triazole-7-carboxylate
120723-06-0 97%
250mg
$129.0 2025-02-24
Chemenu
CM338296-1g
Methyl 1h-1,2,3-benzotriazole-4-carboxylate
120723-06-0 95%+
1g
$627 2023-01-10
Enamine
EN300-219465-2.5g
methyl 1H-1,2,3-benzotriazole-4-carboxylate
120723-06-0 95%
2.5g
$598.0 2023-09-16
Aaron
AR008VR8-1g
1H-Benzotriazole-4-carboxylic acid methyl ester
120723-06-0 98%
1g
$270.00 2025-02-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSM594-10g
methyl 1H-1,2,3-benzotriazole-7-carboxylate
120723-06-0 95%
10g
¥12761.0 2024-04-25
abcr
AB424853-5g
Methyl 1H-1,2,3-benzotriazole-4-carboxylate, 95%; .
120723-06-0 95%
5g
€1461.00 2025-02-20
Aaron
AR008VR8-250mg
1H-Benzotriazole-4-carboxylic acid methyl ester
120723-06-0 98%
250mg
$104.00 2025-02-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1197935-250mg
Methyl 1h-1,2,3-benzotriazole-4-carboxylate
120723-06-0 98%
250mg
¥937.00 2024-08-09

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(CAS:120723-06-0)methyl 1H-1,2,3-benzotriazole-4-carboxylate
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Purity:99%
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